Cas no 87944-76-1 (2-palmitoyl-1,3-cyclohexanedione)

2-palmitoyl-1,3-cyclohexanedione structure
87944-76-1 structure
Product Name:2-palmitoyl-1,3-cyclohexanedione
CAS No:87944-76-1
MF:C22H38O3
MW:350.53532743454
CID:2018876
PubChem ID:4536046
Update Time:2025-04-21

2-palmitoyl-1,3-cyclohexanedione Chemical and Physical Properties

Names and Identifiers

    • 2-palmitoyl-1,3-cyclohexanedione
    • 2-palmitoylcyclohexane-1,3-dione
    • 2-hexadecanoylcyclohexane-1,3-dione
    • DTXSID40404043
    • 1,3-Cyclohexanedione, 2-(1-oxohexadecyl)-
    • SCHEMBL21197441
    • 87944-76-1
    • Inchi: 1S/C22H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(23)22-20(24)17-15-18-21(22)25/h22H,2-18H2,1H3
    • InChI Key: LHLQVKHGDWJTGB-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCC)C1C(CCCC1=O)=O

Computed Properties

  • Exact Mass: 350.28209507g/mol
  • Monoisotopic Mass: 350.28209507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 15
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 51.2Ų
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